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Compound of Interest

Compound Name: Avobenzone-13C-d3

Cat. No.: B10821986

Avobenzone-13C-d3: A Technical Guide for
Researchers

For immediate release: A comprehensive technical overview of Avobenzone-13C-d3, a critical
internal standard for the quantification of avobenzone in complex matrices. This guide is
intended for researchers, scientists, and professionals in drug development and analytical
chemistry.

Core Compound Information

Avobenzone-13C-d3 is the isotopically labeled form of Avobenzone, a widely used UVA filter in
sunscreen and cosmetic products. Its stability and chemical similarity to the parent compound
make it an ideal internal standard for accurate quantification in various analytical
methodologies, particularly Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS).[1][2][3]

Chemical and Physical Properties

A summary of the key quantitative data for Avobenzone-13C-d3 is presented in the table
below.
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Property Value Reference
CAS Number 2933758-47-3 [1]
Molecular Formula C19[*3C]H19D303 [1]
Molecular Weight 314.4 g/mol
Purity >99% deuterated forms (di-ds)
Appearance Solid
Solubility Soluble in Acetonitrile, DMF,

DMSO
Storage Temperature -20°C
Stability >4 years

Supplier Information

Avobenzone-13C-d3 is available from several reputable suppliers of research chemicals and

analytical standards. A selection of known suppliers is listed below.

Supplier Website

Cayman Chemical --INVALID-LINK--
GlpBio --INVALID-LINK--
Cambridge Bioscience --INVALID-LINK--
Alfa Chemistry --INVALID-LINK--
MedchemExpress --INVALID-LINK--
LGC Standards --INVALID-LINK--
Daicel Pharma Standards --INVALID-LINK--

Experimental Protocols
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Avobenzone-13C-d3 is primarily utilized as an internal standard to correct for matrix effects
and variations in sample preparation and instrument response during the quantitative analysis
of avobenzone. Below are detailed methodologies adapted from established analytical
protocols for avobenzone.

Quantification of Avobenzone in Sunscreen
Formulations by HPLC-DAD

This protocol is adapted from a validated method for the simultaneous analysis of common
organic active pharmaceutical ingredients in sunscreen products.

2.1.1. Sample Preparation

o Accurately weigh a portion of the sunscreen product and transfer to a volumetric flask.
e Add a known concentration of Avobenzone-13C-d3 stock solution.

e Add extraction solution (e.g., 0.1% acetic acid in methanol) to the flask.

e Sonicate for at least 15 minutes to ensure complete dissolution and extraction.
 Dilute to the mark with the extraction solution and mix thoroughly.

 Filter the solution through a 0.22-pm membrane filter prior to injection.

2.1.2. Chromatographic Conditions

 Instrument: High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-
DAD).

e Column: Luna C18(2) or equivalent.
» Mobile Phase: A gradient of methanol and 0.5% acetic acid in water.
e Flow Rate: 1.2 mL/min.

o Detection Wavelength: 313 nm or the isobestic point around 330 nm.
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« Injection Volume: 5-10 pL.

Quantification of Avobenzone in Biological Matrices by
LC-MS/MS

This protocol is based on a sensitive method for the quantification of avobenzone in rat plasma
and skin layers, applicable to human studies.

2.2.1. Sample Preparation (Plasma)

Pipette a known volume of plasma into a microcentrifuge tube.
e Add a known amount of Avobenzone-13C-d3 as the internal standard.

o Perform protein precipitation using a suitable solvent (e.g., acetonitrile) or use phospholipid
removal 96-well plates for sample clean-up.

¢ Vortex and centrifuge to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in the mobile phase for injection.
2.2.2. Chromatographic and Mass Spectrometric Conditions

e Instrument: Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer (LC-
MS/MS).

e Column: Zorbax SB C8 or Ethylene-Bridged Hybrid (BEH) C18 column.
¢ Mobile Phase: A binary gradient of acetonitrile and 0.1% formic acid in water.
« lonization Mode: Electrospray lonization (ESI) in positive ion mode.

» Detection Mode: Multiple Reaction Monitoring (MRM).
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o Monitor the specific precursor-to-product ion transitions for both avobenzone and
Avobenzone-13C-d3.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the quantification of Avobenzone using
Avobenzone-13C-d3 as an internal standard.
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Workflow for Quantitative Analysis using Avobenzone-13C-d3
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Caption: Workflow for quantitative analysis using an internal standard.
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Signaling Pathway Information (Parent Compound)

While Avobenzone-13C-d3 is an analytical tool, its parent compound, avobenzone, has been
studied for its biological effects. Avobenzone has been shown to inhibit UVA-induced increases
in melanin levels and tyrosinase activity. It can also inhibit the UVA-induced production of
reactive oxygen species (ROS) and upregulate the antioxidant response element (ARE)
through the nuclear translocation of Nrf2.

The following diagram illustrates the Nrf2-mediated antioxidant response pathway influenced

by avobenzone.
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Avobenzone's Influence on the Nrf2 Antioxidant Pathway
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Caption: Nrf2-mediated antioxidant response influenced by Avobenzone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b10821986?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/33367/avobenzone-13c-d3
https://www.lgcstandards.com/GB/en/Avobenzone-CD-/p/TRC-A814671
https://www.medchemexpress.com/avobenzone-13c-d3.html
https://www.benchchem.com/product/b10821986#avobenzone-13c-d3-cas-number-and-supplier-information
https://www.benchchem.com/product/b10821986#avobenzone-13c-d3-cas-number-and-supplier-information
https://www.benchchem.com/product/b10821986#avobenzone-13c-d3-cas-number-and-supplier-information
https://www.benchchem.com/product/b10821986#avobenzone-13c-d3-cas-number-and-supplier-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10821986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

